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Monastrol Monastrol Monastrol is a racemate comprising equimolar amounts of R- and S-monastrol. It has a role as an antineoplastic agent, an EC 3.5.1.5 (urease) inhibitor, an antileishmanial agent and an antimitotic. It contains a (R)-monastrol and a (S)-monastrol.
Brand Name: Vulcanchem
CAS No.: 329689-23-8
VCID: VC0014932
InChI: InChI=1S/C14H16N2O3S/c1-3-19-13(18)11-8(2)15-14(20)16-12(11)9-5-4-6-10(17)7-9/h4-7,12,17H,3H2,1-2H3,(H2,15,16,20)
SMILES: CCOC(=O)C1=C(NC(=S)NC1C2=CC(=CC=C2)O)C
Molecular Formula: C14H16N2O3S
Molecular Weight: 292.36 g/mol

Monastrol

CAS No.: 329689-23-8

Reference Standards

VCID: VC0014932

Molecular Formula: C14H16N2O3S

Molecular Weight: 292.36 g/mol

Monastrol - 329689-23-8

CAS No. 329689-23-8
Product Name Monastrol
Molecular Formula C14H16N2O3S
Molecular Weight 292.36 g/mol
IUPAC Name ethyl 4-(3-hydroxyphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate
Standard InChI InChI=1S/C14H16N2O3S/c1-3-19-13(18)11-8(2)15-14(20)16-12(11)9-5-4-6-10(17)7-9/h4-7,12,17H,3H2,1-2H3,(H2,15,16,20)
Standard InChIKey LOBCDGHHHHGHFA-UHFFFAOYSA-N
Isomeric SMILES CCOC(=O)C1=C(NC(=NC1C2=CC(=CC=C2)O)S)C
SMILES CCOC(=O)C1=C(NC(=S)NC1C2=CC(=CC=C2)O)C
Canonical SMILES CCOC(=O)C1=C(NC(=NC1C2=CC(=CC=C2)O)S)C
Appearance Assay:≥98%A crystalline solid
Description Monastrol is a racemate comprising equimolar amounts of R- and S-monastrol. It has a role as an antineoplastic agent, an EC 3.5.1.5 (urease) inhibitor, an antileishmanial agent and an antimitotic. It contains a (R)-monastrol and a (S)-monastrol.
Synonyms 6-Methyl-4-(3-hydroxyphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
PubChem Compound 2987927
Last Modified Nov 11 2021
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